Cas no 915402-08-3 ( )

• Product Name: &nbsp
• CAS No: 915402-08-3
• MF: C₁₅H₁₉BO₃
• MW: 258.120564699173
• CID: 996500
• Update Time: 2024-02-06

  Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl1,3,2-dioxaboralan-2-yl)-2,3-dihydroinden-1-one
•  

• Inchi： 1S/C15H19BO3/c1-14(2)15(3,4)19-16(18-14)11-6-7-12-10(9-11)5-8-13(12)17/h6-7,9H,5,8H2,1-4H3
• InChI Key： CKYFZKMPRIVFKW-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)CC1

Computed Properties

• Exact Mass: 258.143
• Monoisotopic Mass: 258.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• PSA: 35.53000
• LogP: 2.11470